Cas no 944468-99-9 (6-chloro-4-phenyl-3-Pyridazinamine)

• Product Name: 6-chloro-4-phenyl-3-Pyridazinamine
• CAS No: 944468-99-9
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• MDL: MFCD23161693
• CID: 1122528
• PubChem ID: 76848713
• Update Time: 2025-06-07

6-chloro-4-phenyl-3-Pyridazinamine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-phenyl-3-Pyridazinamine
• 6-chloro-4-phenyl-pyridazin-3-ylamine
• UXKMIHDDECVHGJ-UHFFFAOYSA-N
• SCHEMBL531767
• 6-Chloro-4-phenylpyridazin-3-ylamine
• 6-chloro-4-phenylpyridazin-3-amine
• A1-13988
• 944468-99-9
• 6-chloro-4-phenyl-pyridazin-3-yl-amine
• DB-219816

• MDL： MFCD23161693
• Inchi： 1S/C10H8ClN3/c11-9-6-8(10(12)14-13-9)7-4-2-1-3-5-7/h1-6H,(H2,12,14)
• InChI Key： UXKMIHDDECVHGJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N)N=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 205.0406750g/mol
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų